N-[2-hydroxy-4-methyl-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide

• IUPAC Name: N-[2-hydroxy-4-methyl-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• InChI: InChI=1S/C30H39N5O5/c1-16(2)11-23-27(37)34-10-6-9-24(34)30(39)35(23)28(38)29(3,40-30)32-26(36)18-12-20-19-7-5-8-21-25(19)17(14-31-21)13-22(20)33(4)15-18/h5,7-8,14,16,18,20,22-24,31,39H,6,9-13,15H2,1-4H3,(H,32,36)
• InChI Key: XWMMZDZUHSYSPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C)NC(=O)C4CC5C(CC6=CNC7=CC=CC5=C67)N(C4)C)O
• Molecular Formula: C30H39N5O5
• Molecular Weight: 549.7 g/mol

Description

N-[2-hydroxy-4-methyl-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide is a natural product found in Claviceps sorghi with data available.

Scientific Research Applications

Radioligand Development for PET Imaging

• A study by Matarrese et al. (2001) focused on quinoline-2-carboxamide derivatives, including compounds structurally similar to the mentioned compound, for the development of radioligands. These radioligands were used for noninvasive assessment of peripheral benzodiazepine type receptors (PBR) with positron emission tomography (PET), suggesting potential applications in medical imaging.

Antiviral Applications

• Habernickel (2002) discussed the use of quinolinecarboxamide compounds in treating viral infections, specifically herpes virus infections. This indicates the compound's potential utility in antiviral drug development Habernickel, 2002.

Antiproliferative Activity in Cancer Research

• Li Wang et al. (2012) synthesized and evaluated 11-aminoalkylamino-substituted indolo[2,3-b]quinolines for antiproliferative activity, highlighting the compound's relevance in cancer research Wang et al., 2012.

Antibacterial and Antitubercular Activity

• A study by Umamatheswari and Sankar (2017) synthesized quinoline-carboxamide derivatives and screened them for antibacterial and antitubercular activities. This suggests the compound's potential in developing new antibacterial and antitubercular agents.

Diuretic Properties

• Shishkina et al. (2018) discussed a pyrroloquinoline-carboxamide compound with strong diuretic properties, indicating possible applications in treating conditions like hypertension.